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Compound of Interest

Compound Name: Nitrofungin

Cat. No.: B164951 Get Quote

Essential Safety and Handling Guide for
Nitrofungin
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Nitrofungin (2-Chloro-4-nitrophenol). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risks associated with this

chemical.

Chemical and Physical Properties
Nitrofungin, also known as 2-Chloro-4-nitrophenol, is a beige to yellow crystalline powder. It is

recognized for its antifungal properties. A summary of its key physical and chemical properties

is provided below.
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Property Value

Molecular Formula C₆H₄ClNO₃

Molecular Weight 173.55 g/mol

Appearance Beige to yellow powder

Melting Point 105-112 °C

Solubility
Insoluble in water; Soluble in ether, ethanol,

chloroform

Hazard Identification and Personal Protective
Equipment (PPE)
Nitrofungin is classified as a hazardous substance. It is harmful if swallowed, inhaled, or in

contact with skin, and causes skin and eye irritation.[1] The following Personal Protective

Equipment (PPE) is mandatory when handling Nitrofungin to minimize exposure.
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PPE Category Specification Rationale

Hand Protection

Nitrile or Butyl rubber gloves.

Minimum thickness of 0.11

mm.

Provides a barrier against skin

contact. Nitrile gloves offer

good resistance to a variety of

chemicals, including phenols.

[2][3] For prolonged contact,

gloves with a breakthrough

time of >480 minutes are

recommended.[1]

Eye Protection
Chemical safety goggles with

side shields.

Protects eyes from dust

particles and potential

splashes.

Face Protection
Face shield (in addition to

goggles).

Recommended when there is

a significant risk of splashing

or dust generation.

Body Protection
A buttoned, long-sleeved

laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved N95 dust

mask or a respirator with a

particulate filter.

Necessary when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of airborne particles.

Detailed Handling and Experimental Protocols
Strict adherence to the following step-by-step protocols is essential for the safe handling of

Nitrofungin in a laboratory setting.

Protocol for Weighing and Preparing Nitrofungin Solutions:

Preparation: Before handling, ensure that the designated work area, typically a chemical

fume hood, is clean and uncluttered. Verify that an emergency eyewash station and safety

shower are accessible and operational.
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Donning PPE: Put on all required PPE as specified in the table above, ensuring gloves are

properly fitted over the cuffs of the lab coat.

Weighing:

Perform all weighing operations within a chemical fume hood or a balance enclosure to

contain any airborne powder.

Use a dedicated, clean weighing vessel.

Carefully scoop the required amount of Nitrofungin powder using a clean spatula. Avoid

creating dust clouds.

Close the primary container of Nitrofungin immediately after weighing.

Solution Preparation:

In the chemical fume hood, add the weighed Nitrofungin powder to the desired solvent in

a suitable container.

Stir the mixture gently to dissolve the powder, avoiding splashing.

Post-Handling:

Clean the spatula and weighing vessel thoroughly with an appropriate solvent in the fume

hood.

Wipe down the work surface in the fume hood with a damp cloth or paper towel to remove

any residual powder. Dispose of the cleaning materials as hazardous waste.

Carefully remove PPE, avoiding contact with any contaminated surfaces. Remove gloves

last and wash hands thoroughly with soap and water.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First Aid and Response Protocol

Skin Contact

1. Immediately remove any contaminated

clothing. 2. Flush the affected skin with copious

amounts of water for at least 15 minutes.[4] 3.

Wash the area thoroughly with soap and water.

[4] 4. Seek immediate medical attention.

Eye Contact

1. Immediately flush the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

[5][6] 2. Remove contact lenses if present and

easy to do so. 3. Seek immediate medical

attention.

Inhalation

1. Move the affected person to fresh air

immediately. 2. If breathing is difficult, provide

oxygen. If breathing has stopped, administer

artificial respiration. 3. Seek immediate medical

attention.

Ingestion

1. Do NOT induce vomiting. 2. If the person is

conscious, rinse their mouth with water. 3. Seek

immediate medical attention.

Minor Spill

1. Alert others in the area. 2. Wearing

appropriate PPE, cover the spill with an

absorbent material (e.g., vermiculite, sand, or a

commercial spill kit absorbent). 3. Carefully

sweep up the absorbed material and place it in

a sealed, labeled container for hazardous waste

disposal. 4. Clean the spill area with a suitable

solvent and then with soap and water.

Major Spill

1. Evacuate the laboratory immediately and alert

others. 2. Close the laboratory doors and

prevent entry. 3. Contact your institution's

emergency response team or local emergency

services.
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Disposal Plan
All Nitrofungin waste, including unused product, contaminated materials (e.g., gloves, paper

towels), and solutions, must be disposed of as hazardous waste.

Protocol for Nitrofungin Waste Disposal:

Segregation: Do not mix Nitrofungin waste with other waste streams.

Containment:

Solid Waste: Collect all solid waste, including contaminated PPE and cleaning materials,

in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Nitrofungin in a separate, sealed, and

clearly labeled hazardous waste container.

Labeling: Label all waste containers with "Hazardous Waste," the full chemical name "2-

Chloro-4-nitrophenol," and the associated hazards (e.g., "Toxic," "Irritant").

Storage: Store hazardous waste containers in a designated, secure, and well-ventilated

area, away from incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's environmental health and safety office or a licensed hazardous waste disposal

contractor.[1][7]

Visual Workflow for Safe Handling and Emergency
Response
The following diagrams illustrate the logical workflows for the routine handling of Nitrofungin
and the appropriate response to a spill.
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Caption: Workflow for the safe handling of Nitrofungin.
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Caption: Emergency response workflow for a Nitrofungin spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b164951?utm_src=pdf-body-img
https://www.benchchem.com/product/b164951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b164951?utm_src=pdf-custom-synthesis
https://dept.harpercollege.edu/chemistry/sds/p-Nitrophenol.pdf
https://wellbefore.com/blogs/news/nitrile-gloves-chemical-resistance
https://aibonsafety.com/chemical-resistance-guide-the-importance-of-nitrile-gloves/
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-7-safe-chemical-use/74-routes-3
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.cdhfinechemical.com/images/product/msds/13_2112003561_o-NITROPHENOLCASNO88-75-5MSDS.pdf
https://www.benchchem.com/product/b164951#personal-protective-equipment-for-handling-nitrofungin
https://www.benchchem.com/product/b164951#personal-protective-equipment-for-handling-nitrofungin
https://www.benchchem.com/product/b164951#personal-protective-equipment-for-handling-nitrofungin
https://www.benchchem.com/product/b164951#personal-protective-equipment-for-handling-nitrofungin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b164951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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